Cas no 195992-05-3 (Benzene, 2-ethenyl-1-methoxy-3-nitro-)

• Product Name: Benzene, 2-ethenyl-1-methoxy-3-nitro-
• CAS No: 195992-05-3
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 1387999
• PubChem ID: 10845068
• Update Time: 2025-04-20

Benzene, 2-ethenyl-1-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethenyl-1-methoxy-3-nitro-
• 2-ethenyl-1-methoxy-3-nitrobenzene
• EN300-388703
• SCHEMBL19457046
• 195992-05-3

• Inchi： 1S/C9H9NO3/c1-3-7-8(10(11)12)5-4-6-9(7)13-2/h3-6H,1H2,2H3
• InChI Key： FADSGNHYOSOBFR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1C=C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.05827
• Monoisotopic Mass: 179.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37